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Compound of Interest

Compound Name: 4-Bromo-4'-methoxybiphenyl

Cat. No.: B1277834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-Bromo-4'-
methoxybiphenyl (CAS No. 58743-83-2). The following sections detail the material's

properties, associated hazards, and recommended procedures for its safe use, storage, and

disposal, compiled from available safety data sheets and chemical databases.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Bromo-4'-methoxybiphenyl is
presented in Table 1. This data is essential for understanding the compound's behavior under

various laboratory conditions.

Table 1: Physical and Chemical Properties of 4-Bromo-4'-methoxybiphenyl
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Property Value Source(s)

Molecular Formula C₁₃H₁₁BrO [1][2][3][4]

Molecular Weight 263.13 g/mol [1][2][3][5]

Appearance

Colorless to light yellow crystal

or white to almost white crystal

powder

[6][7]

Melting Point 143-145 °C [5][6]

Boiling Point 352-353 °C [6]

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and dichloromethane.

Insoluble in water.

[6]

CAS Number 58743-83-2 [2][3][4][5]

Hazard Identification and Classification
4-Bromo-4'-methoxybiphenyl is classified as a hazardous substance.[8] The GHS hazard

classifications are summarized in Table 2. It is crucial to be aware of these hazards to

implement appropriate safety measures.

Table 2: GHS Hazard Classification for 4-Bromo-4'-methoxybiphenyl
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Hazard Class Hazard Statement GHS Code Source(s)

Acute Toxicity, Oral Harmful if swallowed H302 [1]

Acute Toxicity, Dermal
Harmful in contact

with skin
H312 [1]

Skin

Corrosion/Irritation
Causes skin irritation H315 [1][7][9]

Serious Eye

Damage/Eye Irritation

Causes serious eye

irritation
H319 [1][7][9]

Acute Toxicity,

Inhalation
Harmful if inhaled H332 [1]

Specific Target Organ

Toxicity - Single

Exposure

May cause respiratory

irritation
H335 [1][9]

Signal Word: Warning[1][7]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is mandatory when handling 4-Bromo-4'-
methoxybiphenyl. The following workflow outlines the key stages of safe handling, from

preparation to waste disposal.
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Preparation

Handling

Storage

Waste Disposal

Review SDS

Assemble PPE:
- Safety Goggles/Face Shield
- Chemical Resistant Gloves

- Lab Coat
- Dust Respirator (if needed)

Prepare Fume Hood
Weigh and handle solid
in a well-ventilated area

or fume hood

Avoid dust generation
and inhalation

Prevent contact
with skin and eyes

Collect waste in a
labeled, sealed container

Store in a tightly closed
container

Keep in a cool, dry,
and dark place

Store away from
oxidizing agents

Dispose of as hazardous
waste according to local,

state, and federal regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Bromo-4'-methoxybiphenyl.

Engineering Controls
Operations involving 4-Bromo-4'-methoxybiphenyl should be conducted in a well-ventilated

area.[8] A local exhaust system or a chemical fume hood is recommended to minimize

inhalation exposure, especially when handling the solid form where dust may be generated.[7]

Safety showers and eyewash stations should be readily accessible.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling this compound:

Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles.[7] A

face shield may be necessary for operations with a higher risk of splashing.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[7] A lab coat

or other protective clothing is necessary to prevent skin contact.[7]

Respiratory Protection: If dust is generated and engineering controls are insufficient, a

NIOSH-approved dust respirator should be used.[7]

First Aid Measures
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In case of exposure, immediate action is critical. The following first aid measures should be

taken:

Table 3: First Aid Procedures for 4-Bromo-4'-methoxybiphenyl Exposure

Exposure Route First Aid Procedure Source(s)

Inhalation

Remove the individual to fresh

air. If not breathing, give

artificial respiration. Seek

medical attention if symptoms

persist.

[10]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes

while removing contaminated

clothing. If skin irritation

occurs, seek medical advice.

[7][10]

Eye Contact

Immediately rinse eyes

cautiously with plenty of water

for several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

for at least 15 minutes. If eye

irritation persists, get medical

attention.

[7][10]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[11]

Storage and Stability
Proper storage is essential to maintain the integrity of 4-Bromo-4'-methoxybiphenyl and to

prevent hazardous situations.
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Storage Conditions: Store in a tightly closed container in a cool, dry, dark, and well-ventilated

place.[7]

Incompatible Materials: Avoid contact with strong oxidizing agents.[6][12]

Stability: The compound is generally stable under normal storage and handling conditions.[6]

Accidental Release Measures
In the event of a spill, the following procedures should be followed:

Minor Spills:

Ensure adequate ventilation and wear appropriate PPE.

Avoid generating dust.

Carefully sweep up the solid material and place it into a suitable, labeled container for

disposal.[13]

Major Spills:

Evacuate the area.

Contain the spill if it is safe to do so.

Follow the procedures for a minor spill, using appropriate respiratory protection.

Prevent the material from entering drains or waterways.

Disposal Considerations
Dispose of 4-Bromo-4'-methoxybiphenyl and any contaminated materials as hazardous

waste.[12] All disposal practices must be in accordance with local, state, and federal

regulations. Do not dispose of down the drain or into the environment.

Experimental Protocols
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Detailed experimental protocols for the synthesis or use of 4-Bromo-4'-methoxybiphenyl are

specific to the intended application and are beyond the scope of this general safety guide.

Researchers should consult relevant peer-reviewed literature for established procedures. For

instance, its preparation can be achieved through the reaction of anisole and bromobenzene.

[6] When adapting or developing a protocol, a thorough risk assessment should be conducted

that considers the hazards outlined in this document.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS). Always consult the SDS for the most current and

complete information before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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